Cas no 13927-77-0 (Nickel dibutyldithiocarbamate)

• Product Name: Nickel dibutyldithiocarbamate
• CAS No: 13927-77-0
• MF: C₁₈H₃₆N₂NiS₄
• MW: 467.445240974426
• MDL: MFCD00067273
• CID: 49545
• PubChem ID: 87568250
• Update Time: 2025-11-01

Nickel dibutyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

• Nickel dibutyl dithiocarbamate
• NDBC
• NBC
• RYLEX NBC
• bis(dibutyldithiocarbamate)nickel complex
• light stabilizer nbc
• antiager nbc
• nickel-dibuthyldithiocarbamate
• vanox nbc
• nickel(ii) bis(dibutyldithiocarbamate)
• nickel di-n-butyldithiocarbamate
• di-n-butyldithiocarbamic acid nickel salt
• bis(dibutyldithiocarbamato)nickel
• (dibutyldithiocarbamato)nickel(ii)
• bis(dibutylcarbamodithioato-s,s')-,(sp-4-1)-nickel
• bis(dibutyldithiocarbamate)nickel
• bis(dibutyldithio-carbamate)nickel
• bis(dibutyldithiocarbamato)-nicke
• carbamic acid, dibutyldithio-, nickel salt
• carbamic acid, dibutyldithio-, nickel(2+) salt
• carbamodithioic acid, dibutyl-, nickel(2+) salt
• dibutyl-carbamodithioicacinickel(2+)salt
• dibutyldithiocarbamic acid, nickel salt
• dibutyldithio-carbamicacinickelsalt
• Nickel(II) Dibutyldithiocarbamate
• Antiozonant NIBUD
• Naugard? NBC
• Perkacit? NDBC
• UV-3808PP5
• Antioxidant NBC
• Dibutyldithiocarbamic Acid Nickel(II) Salt
• Naugard NBC
• Perkacit NDBC
• vanguardn
• uvchekam104
• nocracnbc[qr]
• Vanguard N
• Nickel dibutyldithiocarbamate
• N,N-dibutylcarbamodithioate; nickel(2+)
• HPOWMHUJHHIQGP-UHFFFAOYSA-L
• 99D240X626
• D1781
• A807518
• Nickel,bis(N,N-dibutylcarbamodithioato-kS,kS')-, (SP-4-1)-
• Dibutyldithiocarbamic Acid Nickel Salt
• NCGC00260141-01
• CAS-13927-77-0
• DTXSID2020927
• Nickel bis(dibutyldithiocarbamate)
• NSC-4797
• DTXCID40927
• AKOS015839727
• Q15991988
• Nickel, bis(dibutylcarbamodithioato-S,S')-
• Nickel, bis(dibutylcarbamodithioato-.kappa.S,.kappa.S')-, (SP-4-1)-
• SCHEMBL76749
• NICKEL, BIS(DIBUTYLDITHIOCARBAMATO)- [HSDB]
• Tox21_202593
• 13927-77-0

• MDL： MFCD00067273
• Inchi： 1S/2C9H19NS2.Ni/c2*1-3-5-7-10(9(11)12)8-6-4-2;/h2*3-8H2,1-2H3,(H,11,12);/q;;+2/p-2
• InChI Key： HPOWMHUJHHIQGP-UHFFFAOYSA-L
• SMILES： [Ni+2].[S-]C(N(CCCC)CCCC)=S.[S-]C(N(CCCC)CCCC)=S

Computed Properties

• Exact Mass: 472.10500
• Monoisotopic Mass: 466.11148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 112
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 72.7

Experimental Properties

• Color/Form: Dark green powder
• Density: 1,26 g/cm3
• Melting Point: 86°C
• Boiling Point: 450.81°C (estimate)
• Flash Point: 260°C
• PSA: 121.26000
• LogP: 6.73950
• Solubility: Soluble in chloroform, benzene, carbon disulfide, slightly soluble in acetone, ethanol, insoluble in water.
• Vapor Pressure: No data available

Nickel dibutyldithiocarbamate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H317-H334-H350-H372-H413
• Warning Statement： P201-P202-P260-P264-P270-P272-P273-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P308+P313-P405-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：QR6140000
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on Nickel dibutyldithiocarbamate

Comprehensive Overview of Nickel Dibutyldithiocarbamate (CAS No. 13927-77-0): Properties, Applications, and Industry Insights

Nickel dibutyldithiocarbamate (CAS No. 13927-77-0) is a specialized organometallic compound widely recognized for its unique chemical properties and versatile applications. As a member of the dithiocarbamate family, this compound features a nickel center coordinated with dibutyldithiocarbamate ligands, offering exceptional thermal stability and catalytic activity. Its molecular structure, characterized by the nickel-sulfur bond, makes it a valuable additive in industrial formulations, particularly in polymer stabilization and lubricant systems.

In recent years, the demand for nickel-based compounds like Nickel dibutyldithiocarbamate has surged due to their role in enhancing material durability. Researchers and manufacturers frequently search for "heat stabilizers for polymers" or "anti-aging additives for rubber," where this compound excels. Its ability to scavenge free radicals and inhibit oxidative degradation aligns with the growing focus on sustainable material science and longer product lifespans—a key concern in industries such as automotive and construction.

From an environmental perspective, Nickel dibutyldithiocarbamate is often discussed in the context of "green chemistry alternatives." While it is not classified as hazardous under standard regulations, its eco-friendly derivatives are under investigation to reduce environmental footprints. This aligns with global trends like "circular economy" and "bio-based additives," which dominate current scientific discourse. Users searching for "non-toxic metal stabilizers" or "high-efficiency lubricant additives" will find this compound relevant to their queries.

The synthesis of Nickel dibutyldithiocarbamate involves a straightforward reaction between nickel salts and sodium dibutyldithiocarbamate, yielding a product with high purity and consistency. Analytical techniques such as FTIR spectroscopy and X-ray diffraction are commonly employed to verify its structural integrity. These methods are critical for quality control, especially when addressing industry concerns like "batch-to-batch variability" or "material traceability."

In the realm of industrial applications, Nickel dibutyldithiocarbamate is prized for its role as a multifunctional additive. It serves as a vulcanization accelerator in rubber production, a UV stabilizer in plastics, and even a corrosion inhibitor in coatings. Such versatility explains why search terms like "high-performance rubber additives" or "plastic degradation prevention" often lead to this compound. Its compatibility with other additives further enhances its appeal in formulation optimization.

Looking ahead, advancements in nanotechnology and smart materials are expected to open new avenues for Nickel dibutyldithiocarbamate. Researchers are exploring its potential in nanocomposite coatings and self-healing materials, addressing modern challenges like "energy-efficient manufacturing" and "wear-resistant surfaces." These innovations position the compound as a forward-thinking solution in material science.

To summarize, Nickel dibutyldithiocarbamate (CAS No. 13927-77-0) is a cornerstone in industrial chemistry, bridging traditional applications with emerging technologies. Its balanced performance, coupled with ongoing research into sustainable alternatives, ensures its relevance in a rapidly evolving market. For professionals seeking "advanced material additives" or "industry-grade stabilizers," this compound remains a top-tier choice.